(3-Chlorophenyl)(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (3-chlorophenyl)-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C15H21ClN2OS/c1-17(2)10-14-11-20-8-4-7-18(14)15(19)12-5-3-6-13(16)9-12/h3,5-6,9,14H,4,7-8,10-11H2,1-2H3
• InChI Key: KSIUTYPTBAOLQP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CSCCCN1C(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H21ClN2OS
• Molecular Weight: 312.9 g/mol
• CAS No.: 1448128-59-3

Description

(3-Chlorophenyl)(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C15H21ClN2OS and its molecular weight is 312.86. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Investigation and Molecular Orbital Calculation

A study by Arasu et al. (2019) focused on a novel piperidine derivative compound, closely related to the queried chemical structure. Through Density Functional Theory (DFT), they computed geometrical parameters, FT-IR, Raman, 13C, and 1H NMR to confirm the molecule's structure. They also explored molecular orbital calculations, including HOMO-LUMO energy gap, Mulliken population analysis, and MEP, to understand the chemical reactivity, static charge distribution, and reactive sites. This research contributes to understanding the chemical properties and potential applications of similar compounds (Arasu et al., 2019).

Antimicrobial and Anticancer Agents

Hafez et al. (2016) synthesized a series of compounds, including those structurally similar to the queried molecule, for in vitro evaluation of antimicrobial and anticancer activities. Some synthesized compounds showed higher anticancer activity than the reference drug doxorubicin, along with good to excellent antimicrobial activity. This study highlights the potential of such compounds in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Molecular Docking Study

Katariya, Vennapu, and Shah (2021) conducted a molecular docking study on novel biologically potent heterocyclic compounds, examining their anticancer and antimicrobial activities. Their findings indicate that some compounds exhibited significant potency, providing insights into the potential use of these compounds to overcome resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

Application in Sensing Technologies

Research by Guo et al. (2014) on polythiophene-based conjugated polymers for sensing Hg2+ and Cu2+ in aqueous solutions highlights another application area. These polymers demonstrated high selectivity and sensitivity, showing the versatility of related compounds in developing environmental monitoring technologies (Guo et al., 2014).

Mechanism of Action

Indole derivatives

The compound appears to contain an indole moiety. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . They are also found in many important synthetic drug molecules and bind with high affinity to multiple receptors .